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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055 Get Quote

Technical Support Center: SOLVENT YELLOW 141
This technical support center provides guidance for researchers, scientists, and drug

development professionals on troubleshooting issues related to the solubility of SOLVENT
YELLOW 141.

Frequently Asked Questions (FAQs)
Q1: What is SOLVENT YELLOW 141?

SOLVENT YELLOW 141 is a brilliant greenish-yellow azo dye.[1][2] It is known for its high

thermal stability, making it suitable for high-temperature applications.[1][3] Its primary use is in

the coloration of various polymers, including polystyrene (PS), ABS, PMMA, and PVC, as well

as in paints, coatings, and printing inks.[1][4][5]

Q2: In which solvents is SOLVENT YELLOW 141 generally soluble?

As a "solvent" dye, it is designed to dissolve in organic solvents and polymers rather than

water.[1][2][6] It is commonly used in plastics, resins, coatings, and automotive finishes.[7]

While specific public data on its solubility in a wide range of organic solvents is limited, it is

considered soluble in many common organic systems. However, users may still encounter

solubility challenges depending on the specific solvent and experimental conditions.

Q3: What are the common reasons for poor solubility of SOLVENT YELLOW 141?
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Several factors can contribute to the poor solubility of organic dyes like SOLVENT YELLOW
141:

Solvent Polarity: A mismatch between the polarity of the dye and the solvent is a primary

cause of poor solubility. As a general rule, "like dissolves like."[8]

Temperature: The solubility of solid solutes in liquid solvents often increases with

temperature.[8][9][10] Insufficient temperature can lead to lower than expected solubility.

Particle Size: Larger particles have a smaller surface area-to-volume ratio, which can slow

down the dissolution rate.[8][11]

Purity of the Dye: Impurities in the dye powder can affect its solubility characteristics.

Presence of Other Solutes: The presence of other compounds in the solvent can either

enhance or decrease the solubility of the dye.

Troubleshooting Guide
Q4: I am observing poor solubility of SOLVENT YELLOW 141 in my chosen solvent. What

steps can I take to improve it?

If you are facing challenges with dissolving SOLVENT YELLOW 141, consider the following

troubleshooting steps, presented in a logical workflow.
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Start: Poor Solubility Observed

Step 1: Verify Solvent Compatibility
- Is the solvent appropriate for a nonpolar dye?
- Consider solvent polarity.

Step 2: Increase Temperature
- Gently warm the solvent while stirring.
- Monitor for dissolution.

Solvent seems compatible

Consult further
- Re-evaluate solvent choice.
- Check dye purity.

Incompatible solvent

Step 3: Apply Mechanical Energy
- Use sonication to break up aggregates.

Partial or no improvement

End: Solubility Improved

Dissolved
Step 4: Use a Co-solvent System

- Introduce a small amount of a good solvent.
- E.g., a more polar or nonpolar co-solvent.

Still not fully dissolved

Dissolved

Step 5: Prepare a Concentrated Stock Solution
- Dissolve in a highly compatible solvent first (e.g., DMF, DMSO).
- Then dilute into the final buffer/solvent.

Improvement, but not ideal

Dissolved

Successful dissolution

Click to download full resolution via product page

Caption: A troubleshooting workflow for addressing poor solubility of SOLVENT YELLOW 141.
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Q5: Should I prepare a stock solution of SOLVENT YELLOW 141?

Yes, preparing a concentrated stock solution in a highly compatible solvent is a common and

effective strategy.[12] For many organic dyes, solvents like dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO) are excellent choices for creating a high-concentration stock. This

stock can then be diluted into your final experimental solvent system. This method often

overcomes solubility issues encountered when trying to dissolve the dye directly in a less

compatible solvent.[12]

Data and Properties
Table 1: Physical and Chemical Properties of SOLVENT YELLOW 141

Property Value Reference

Appearance
Yellow to Greenish-Yellow

Powder
[3][4]

Chemical Class Azo Pyridone [1][5]

CAS Number 106768-98-3 [1][2][3][6]

Heat Resistance 260 °C [1][3][4][6]

Light Fastness 5 [3][4]

Water Solubility Insoluble [2][4][6]

Density 1.20 - 1.48 g/cm³ [3][4][5]

Melting Point 180 °C [2][5][6]

Experimental Protocols
Protocol 1: General Procedure for Enhancing Solubility of SOLVENT YELLOW 141

This protocol outlines steps to improve the dissolution of SOLVENT YELLOW 141 in a target

organic solvent.

Materials:
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SOLVENT YELLOW 141 powder

Target solvent (e.g., toluene, xylene, or a plasticizer)

A good solvent for stock solution (e.g., DMF or DMSO)

Glass vials or flasks

Magnetic stirrer and stir bars

Hot plate with temperature control

Sonicator (optional)

Volumetric flasks and pipettes

Procedure:

Direct Dissolution Attempt: a. Weigh the desired amount of SOLVENT YELLOW 141 powder

and add it to a glass vial containing the target solvent. b. Stir the mixture at room

temperature for 15-30 minutes. c. Observe the solubility. If the dye does not dissolve

completely, proceed to the next steps.

Heating: a. Gently heat the suspension on a hot plate while continuing to stir. b. Increase the

temperature in increments of 10°C, not exceeding the boiling point of the solvent or the dye's

degradation temperature. c. Maintain the temperature for 15-30 minutes at each increment

and observe for dissolution. Increased temperature generally enhances the solubility of

solids.[9][10]

Sonication: a. If heating is not fully effective or not desired, place the vial in a sonicator bath.

b. Sonicate the mixture for 10-20 minutes. Sonication helps to break down particle

agglomerates and can improve the rate of dissolution.

Preparation of a Concentrated Stock Solution (Recommended Method): a. Weigh an

appropriate amount of SOLVENT YELLOW 141 and dissolve it in a minimal amount of a

highly compatible solvent like DMF or DMSO to prepare a concentrated stock solution (e.g.,

10-20 mg/mL).[12] b. Ensure the dye is fully dissolved in the stock solvent, using gentle
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warming or sonication if necessary. c. Slowly add the concentrated stock solution dropwise

to the pre-heated target solvent while stirring vigorously. This technique often prevents the

dye from precipitating out of the less compatible solvent. d. Continue stirring the final solution

for an additional 15-20 minutes to ensure homogeneity.

Protocol 2: Visualization of the Experimental Workflow
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Start: Weigh SOLVENT YELLOW 141

Add to target solvent

Stir at Room Temperature

Check for complete dissolution

Gently heat and stir

No

End: Fully Dissolved

Yes

Sonicate the mixture

Still not dissolved

Alternative: Prepare stock solution in DMF/DMSO

Still not dissolved

End: Insoluble, re-evaluate solvent

Dilute stock into target solvent

Click to download full resolution via product page

Caption: A flowchart of the experimental protocol for dissolving SOLVENT YELLOW 141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1166055?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1166055
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-141.html
https://l-color.com/pigments/tds/?color190.html
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-141.html
https://waxoline.com/wp-content/uploads/2022/04/TDS-WAXOLINE-YELLOW-G-FW-EN.pdf
http://www.xcolorpigment.com/solvent-yellow-141.html
https://www.amoghchemicals.in/solvent-dyes/
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-factors-affect-solubility
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-are-the-factors-that-affect-solubility
https://byjus.com/chemistry/factors-affecting-solubility/
https://www.scribd.com/presentation/898326810/Factors-Affecting-Solubility
https://www.reddit.com/r/labrats/comments/rxlvr3/how_to_tackle_compound_solubility_issue/
https://www.benchchem.com/product/b1166055#troubleshooting-poor-solubility-of-solvent-yellow-141-in-specific-solvents
https://www.benchchem.com/product/b1166055#troubleshooting-poor-solubility-of-solvent-yellow-141-in-specific-solvents
https://www.benchchem.com/product/b1166055#troubleshooting-poor-solubility-of-solvent-yellow-141-in-specific-solvents
https://www.benchchem.com/product/b1166055#troubleshooting-poor-solubility-of-solvent-yellow-141-in-specific-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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